Cas no 1338493-80-3 (2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid)

• Product Name: 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid
• CAS No: 1338493-80-3
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6614573
• PubChem ID: 86811274
• Update Time: 2025-10-29

2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-dimethylbutanoic acid
• 2-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}-3,3-DIMETHYLBUTANOIC ACID
• 3,3-dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid
• 1338493-80-3
• 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid
• Z2044821276
• SCHEMBL2518639
• 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoicacid
• EN300-4753978

• MDL： MFCD28099702
• Inchi： 1S/C12H23NO4/c1-11(2,3)8(9(14)15)7-13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)
• InChI Key： YYOSOHHBTSZOOE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid

Comprehensive Professional Introduction of 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid (CAS No. 1338493-80-3)

2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid (CAS No. 1338493-80-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, peptide synthesis, and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxyl functional group, makes it a versatile building block in modern organic chemistry. Researchers and industries value this compound for its stability, reactivity, and compatibility with diverse synthetic pathways.

In recent years, the demand for Boc-protected amino acids like 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid has surged due to advancements in drug discovery and peptide-based therapeutics. The compound’s role in synthesizing complex molecules aligns with trending topics such as targeted drug delivery, bioconjugation, and proteomics. Its application in solid-phase peptide synthesis (SPPS) is particularly noteworthy, as SPPS remains a cornerstone in developing treatments for diseases like diabetes and cancer.

The molecular structure of CAS No. 1338493-80-3 includes a 3,3-dimethylbutanoic acid backbone, which enhances steric hindrance and improves selectivity in reactions. This property is critical for designing high-purity APIs (Active Pharmaceutical Ingredients) and minimizing side reactions. Additionally, the Boc group can be selectively removed under mild acidic conditions, making it ideal for multi-step syntheses in green chemistry initiatives.

From an industrial perspective, 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid is often discussed in forums focusing on scalable synthetic routes and cost-effective manufacturing. Innovations in continuous flow chemistry and catalytic processes have further optimized its production, addressing common search queries like “how to improve Boc-amino acid yields” or “Boc deprotection methods.” These advancements underscore its relevance in both academic and commercial settings.

Quality control of CAS No. 1338493-80-3 is another hot topic, with analytical techniques such as HPLC, NMR, and mass spectrometry being frequently searched. Ensuring low levels of impurities is essential for compliance with pharmaceutical-grade standards, particularly in GMP (Good Manufacturing Practice) environments. The compound’s shelf life, storage conditions (e.g., moisture sensitivity), and compatibility with solvents like DMF or dichloromethane are also frequently debated among chemists.

In summary, 2-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethylbutanoic acid (CAS No. 1338493-80-3) is a pivotal compound bridging synthetic chemistry and life sciences. Its applications in peptide drugs, biomaterials, and catalysis reflect the intersection of cutting-edge research and industrial demand. As the scientific community continues to explore sustainable synthesis and precision medicine, this compound’s importance is poised to grow exponentially.